3-Fluoro-2-methyl-4-(methylsulfonyl)benzoic acid
Overview
Description
3-Fluoro-2-methyl-4-(methylsulfonyl)benzoic acid (3-FMB) is a synthetic organic compound that has been used in a variety of scientific research applications. 3-FMB is an important compound in the field of chemistry, as it has a wide range of potential applications, including as a catalyst for organic synthesis, as a reagent for organic synthesis, and as a research tool for studies in biochemistry and physiology.
Scientific Research Applications
1. Na+/H+ Antiporter Inhibition
3-Fluoro-2-methyl-4-(methylsulfonyl)benzoic acid derivatives have been explored for their potential in inhibiting the Na+/H+ exchanger. This application is particularly relevant in the context of cardiac ischemia and reperfusion, where inhibition of this exchanger can help preserve cellular integrity and functional performance. Such compounds could serve as adjunctive therapy for acute myocardial infarction (Baumgarth, Beier, & Gericke, 1997).
2. Synthesis of Related Compounds
The compound's derivatives have been synthesized for various applications, including the development of benzoic acid derivatives with therapeutic potential. Such synthesis involves complex reactions and is crucial for creating new molecules with desired properties and potential applications in medicine and industry (Perlow, Kuo, Moritz, Wai, & Egbertson, 2007).
3. Environmental and Biological Studies
Fluorinated derivatives of 3-Fluoro-2-methyl-4-(methylsulfonyl)benzoic acid have been used to trace metabolic pathways in methanogenic consortia. This application is crucial in understanding complex biological processes such as the degradation of specific compounds in anaerobic conditions, highlighting the role of such compounds in environmental and microbial studies (Londry & Fedorak, 1993).
4. Exploration in Electrochemistry
The electrochemical oxidation of organic compounds, including those related to 3-Fluoro-2-methyl-4-(methylsulfonyl)benzoic acid, has been studied in fluorosulfuric acid. Such studies are pivotal in understanding the electrochemical behaviors of various substituted benzoic acids, which can have implications in electrochemical synthesis and analysis (Rudenko, Zarubin, Barsheva, & Pragst, 1983).
5. Agricultural Applications
Fluorine substitution in compounds like 3-Fluoro-2-methyl-4-(methylsulfonyl)benzoic acid can significantly alter the activity and selectivity of herbicides. This chemical modification technique is used to develop more effective and selective agricultural chemicals, showcasing the compound's role in enhancing agricultural practices (Hamprecht, Würzer, & Witschel, 2004).
6. Chemical Synthesis and Purification
The synthesis and purification methods for related compounds have been developed, emphasizing the importance of such processes in obtaining high-purity chemicals for various applications. These methods are crucial in the large-scale production of chemicals and their application in various fields (Yin, 2002).
properties
IUPAC Name |
3-fluoro-2-methyl-4-methylsulfonylbenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9FO4S/c1-5-6(9(11)12)3-4-7(8(5)10)15(2,13)14/h3-4H,1-2H3,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AMTWIUHPASHZQO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1F)S(=O)(=O)C)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9FO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601238717 |
Source
|
| Record name | 3-Fluoro-2-methyl-4-(methylsulfonyl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601238717 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Fluoro-2-methyl-4-(methylsulfonyl)benzoic acid | |
CAS RN |
118939-18-7 |
Source
|
| Record name | 3-Fluoro-2-methyl-4-(methylsulfonyl)benzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=118939-18-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Fluoro-2-methyl-4-(methylsulfonyl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601238717 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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